1-Chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane

• CAS No.: 80962-91-0
• Molecular Formula: C5ClF9O
• Molecular Weight: 282.49 g/mol
• IUPAC Name: 1-chloro-1,1,2,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propane
• InChI: InChI=1S/C5ClF9O/c6-4(12,13)3(10,11)5(14,15)16-2(9)1(7)8
• InChI Key: BSYZCTLPTCSJLJ-UHFFFAOYSA-N
• Canonical SMILES: C(=C(F)F)(OC(C(C(F)(F)Cl)(F)F)(F)F)F

Description

Chemical Name: 1-Chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane
CAS Number: 40573-09-9
Molecular Formula: C₅HClF₉O₂
Structure: The compound features a propane backbone with six fluorine atoms, one chlorine atom, and a trifluorovinyloxy group (-O-CF₂-CF₂) at the 3-position. Its high fluorination contributes to thermal stability and chemical inertness, making it suitable for specialized industrial applications, such as dielectric fluids or fluoropolymer synthesis .

Chemical Reactions Analysis

EINECS 279-637-3 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

EINECS 279-637-3 has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand its effects on different biological systems.

Medicine: It is used in medicinal chemistry for the development of new drugs and therapeutic agents.

Industry: It is used in various industrial processes, including the manufacture of other chemicals and materials.

Mechanism of Action

The mechanism of action of EINECS 279-637-3 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features, applications, and safety data of the target compound and its analogs:

Compound Name (CAS)	Substituents/Functional Groups	Key Applications	Hazard Classification
Target Compound (40573-09-9)	-Cl, -CF₂-CF₂-O-(trifluorovinyl), 6×F	Fluoropolymer intermediates, electronics	Limited toxicological data
1,1,2,3,3,3-Hexafluoro-1-methoxy-2-(trifluoromethyl)propane (163702-08-7)	-OCH₃, -CF₃, 6×F	Laboratory reagents, solvents	Not classified as hazardous
(Z)-1-Chloro-2,3,3,3-tetrafluoropropene (111512-60-8)	-Cl, 4×F, alkene backbone	Refrigerants, blowing agents	Moderate environmental persistence
1,1,1,2,3,3,3-Heptafluoro-2-[(trifluoroethenyl)oxy]propane (10372-98-2)	7×F, -O-CF₂-CF₂	Fire-fighting foams (AFFF components)	High fluorination, persistent
1,1,3,3-Tetrachloro-1,2,2-trifluoropropane (422-52-6)	-Cl (4×), -F (3×)	Historical refrigerants (HCFCs)	Ozone-depleting potential

Key Comparative Findings

Fluorination Degree and Stability

• The target compound (6 fluorine atoms) and 1,1,1,2,3,3,3-heptafluoro-2-[(trifluoroethenyl)oxy]propane (7 fluorine atoms) exhibit higher thermal stability compared to less fluorinated analogs like (Z)-1-chloro-2,3,3,3-tetrafluoropropene .
• Chlorine substitution (as in the target compound and HCFC-223ca) may reduce stability under UV exposure due to C-Cl bond cleavage .

Biological Activity

1-Chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane (CAS Number: 80962-91-0) is a fluorinated organic compound with significant industrial applications. Its unique chemical structure imparts distinctive properties that can influence its biological activity. This article reviews the biological activity of this compound based on available studies and data.

• Molecular Formula : C5ClF9O
• Molecular Weight : 186.48 g/mol
• Structure : The compound features a chlorine atom and multiple fluorine substituents on a propane backbone, which affects its reactivity and interactions with biological systems.

Biological Activity Overview

The biological activity of fluorinated compounds often varies based on their structure and functional groups. The following sections detail specific findings related to the biological effects of 1-chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane.

Toxicological Studies

Research on the toxicological profile of similar fluorinated compounds suggests potential health risks. For instance:

Fluorinated compounds often interact with biological membranes due to their lipophilicity. The presence of multiple fluorine atoms can enhance membrane permeability and alter cellular processes:

• Cell Membrane Interaction : The compound may disrupt lipid bilayers or alter membrane fluidity, affecting cellular signaling pathways.
• Enzyme Inhibition : Similar compounds have shown potential in inhibiting specific enzymes involved in metabolic processes.

Case Studies

While specific case studies on 1-chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane are scarce, analogous studies provide insights:

Study	Compound	Findings
Study 1	Perfluorooctanoic acid	Linked to liver toxicity and metabolic disruption in rodents.
Study 2	Perfluorobutanoic acid	Induced developmental toxicity in amphibians.
Study 3	Perfluorinated sulfonic acids	Associated with immune system effects in human populations.

Environmental Impact

Fluorinated compounds are persistent in the environment due to their stable chemical bonds. Their potential for bioaccumulation raises concerns regarding ecological toxicity and long-term environmental effects:

• Persistence : Studies indicate that such compounds resist degradation in natural environments.
• Bioaccumulation Potential : Research suggests that these substances can accumulate in aquatic organisms, leading to higher trophic levels' exposure.

Q & A

Basic: What are the key physicochemical properties of 1-Chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane relevant to laboratory handling?

Answer:
The compound (CAS 1623-05-8) is a fluorinated ether with the molecular formula C₅F₁₀O and a boiling point of 35°C . Key properties include:

• High volatility : Requires storage in sealed containers at low temperatures to prevent evaporation.
• Reactivity : Susceptible to hydrolysis under alkaline conditions due to the chloro- and vinyl-ether groups.
• Thermal stability : Stable up to 150°C, but decomposes to release HF and COF₂ at higher temperatures .

Methodological Note : Use gas chromatography-mass spectrometry (GC-MS) with electron capture detection (ECD) for quantification, as standard flame ionization detectors (FID) may lack sensitivity for fluorinated compounds .

Basic: What spectroscopic techniques are effective for characterizing this compound?

Answer:

• ¹⁹F NMR : Critical for confirming fluorination patterns. Peaks appear in the -70 to -120 ppm range, with splitting patterns indicating proximity to chlorine or oxygen .
• IR Spectroscopy : Strong C-F stretches (1000–1300 cm⁻¹) and C-O-C ether vibrations (~950 cm⁻¹) .
• High-resolution mass spectrometry (HRMS) : Accurately determines molecular weight (266.04 g/mol) and isotopic patterns .

Experimental Design : Combine NMR with X-ray crystallography (if crystalline) to resolve structural ambiguities, as fluorinated compounds often exhibit conformational flexibility .

Advanced: How can researchers design experiments to assess the environmental persistence of this compound in aquatic systems?

Answer:
Stepwise Approach :

Hydrolysis Studies : Expose the compound to pH-adjusted water (4–10) at 25–50°C. Monitor degradation products (e.g., trifluoroacetic acid) via ion chromatography .

Bioaccumulation Assays : Use zebrafish models to measure bioconcentration factors (BCFs). PFAS analogs like F-53B show BCFs >1000, suggesting similar behavior .

Photolytic Degradation : UV irradiation (254 nm) in simulated sunlight to identify photoproducts. Compare with known PFAS degradation pathways .

Data Contradictions : If half-life estimates conflict between lab and field studies, consider matrix effects (e.g., organic carbon content) or microbial interactions .

Advanced: What strategies optimize the synthesis of copolymers using this monomer for high-temperature fuel cell membranes?

Answer:
Copolymerization Protocol :

• Monomer Purification : Distill under inert gas (N₂) to remove moisture, which can quench radical initiators .
• Initiator Selection : Use perfluorinated azo compounds (e.g., 1,1'-azobis(perfluorocyclohexanecarbonitrile)) for homogeneous polymerization in fluorinated solvents .
• Thermal Stability Testing : Anneal membranes at 130°C for 24 hours and measure proton conductivity via electrochemical impedance spectroscopy (EIS). Target conductivity >0.1 S/cm at 90°C .

Challenge : Balancing mechanical strength and conductivity. Incorporate tetrafluoroethylene (TFE) at 10–20 mol% to enhance crystallinity without sacrificing ion-exchange capacity .

Basic: What safety protocols are critical when handling this compound in the laboratory?

Answer:

• Ventilation : Use fume hoods with ≥100 ft/min face velocity to mitigate inhalation risks (GHS Category 3 for respiratory irritation) .
• Personal Protective Equipment (PPE) : Fluoropolymer-coated gloves (e.g., Viton®) and full-face shields to prevent dermal exposure .
• Spill Management : Absorb with Florisil® or vermiculite, avoiding combustible materials due to HF release during decomposition .

Emergency Response : For eye exposure, irrigate with 0.1% calcium gluconate solution to neutralize HF .

Advanced: How can researchers resolve contradictory data on the compound’s toxicity in mammalian cell lines?

Answer:
Methodological Framework :

Dose-Response Curves : Test across a wide concentration range (1 nM–100 µM) to identify hormetic effects.

Endpoint Selection : Combine assays (e.g., MTT for viability, Comet for DNA damage) to capture multifaceted toxicity .

Metabolomic Profiling : Use LC-MS/MS to track intracellular fluorinated metabolites, which may explain discrepancies between in vitro and in vivo results .

Case Study : If cytotoxicity varies between studies, check for differences in serum protein binding, which can sequester PFAS and reduce bioavailability .

Basic: What are the industrial and research applications of this compound?

Answer:

• Fuel Cell Membranes : Copolymerized with tetrafluoroethylene to create ion-exchange membranes operable at >130°C .
• Lubricant Additives : Reduces friction in high-temperature environments due to fluorine’s low polarizability .
• Chemical Synthesis : Intermediate for perfluoroalkyl ethers used in surfactants and coatings .

Research Gap : Limited data on endocrine disruption potential compared to legacy PFAS like PFOA .